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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoyl chloride

CAS No.: 34128-16-0

Cat. No.: B2522514

Get Quote

Executive Summary
2-Chloro-3-nitrobenzoyl chloride is a highly reactive electrophilic acylating agent used

primarily as an intermediate in the synthesis of complex heterocycles, including

benzodiazepines and quinoxalines.[1] Its utility in drug development stems from the orthogonal

reactivity provided by the acyl chloride, nitro, and chloro functionalities.[1] However, this utility

comes with significant safety risks.[1] This compound is corrosive, a lachrymator, and reacts

violently with water to release hydrochloric acid (HCl) gas.[1] This guide synthesizes critical

safety data with field-proven handling protocols to ensure researcher safety and experimental

integrity.

Chemical Identity & Physical Properties
The following data consolidates available experimental values and structural properties.
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Property Value

Chemical Name 2-Chloro-3-nitrobenzoyl chloride

CAS Number 34128-16-0

Molecular Formula

C

H

Cl

NO

Molecular Weight 220.01 g/mol

Appearance Crystalline Solid (Yellow to Brown)

Solubility
Soluble in DCM, THF, Toluene; Decomposes in

Water/Alcohols

Melting Point
Data Limited (Analogues typically melt 30–80

°C)

Boiling Point Not Determined (Decomposes/Hydrolyzes)

Structure
Benzoyl chloride core with Cl at C2, NO

at C3

Field Insight: Due to the lack of specific melting point data in public repositories for this specific

isomer, researchers should treat the solid as potentially low-melting.[1] Store in a refrigerator

(2–8 °C) to prevent "oiling out" or degradation within the container.

Hazard Assessment (The "Why" of Safety)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Toxicity
The primary hazard of 2-Chloro-3-nitrobenzoyl chloride is its electrophilicity. Upon contact

with biological tissue (skin, eyes, mucous membranes), the acyl chloride moiety rapidly

acylates nucleophilic groups (amines, alcohols) on proteins.[1] Simultaneously, moisture in the

tissue hydrolyzes the compound, releasing Hydrochloric Acid (HCl).[1] This dual mechanism

causes immediate, severe chemical burns and tissue necrosis.[1]

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage 1
H318: Causes serious eye

damage.[1]

Corrosive to Metals 1
H290: May be corrosive to

metals.[1]

Reactivity -
EUH014: Reacts violently with

water.[1]

Reactivity & Decomposition Pathway
Understanding the decomposition pathway is vital for both storage and waste disposal.[1] The

compound hydrolyzes to form 2-Chloro-3-nitrobenzoic acid and HCl.
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Figure 1: Hydrolysis pathway.[1] Note the release of HCl gas, which necessitates ventilation.[1]
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Safe Handling & Storage Protocols
Engineering Controls

Primary: All operations (weighing, transfer, reaction) must be performed in a functioning

chemical fume hood.[1]

Atmosphere: Use Schlenk techniques or a glovebox (N

or Ar atmosphere) for prolonged handling to maintain reagent purity and prevent HCl
generation.[1]

Personal Protective Equipment (PPE)[1]
Eyes: Chemical splash goggles AND a face shield.[1] Standard safety glasses are

insufficient due to the risk of corrosive fumes.[1]

Hands: Double-gloving is recommended.[1]

Inner: Nitrile (0.11 mm).[1]

Outer: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged exposure.[1]

Rationale: Acid chlorides can permeate thin nitrile; the outer layer provides a sacrificial

barrier.[1]

Body: Lab coat (100% cotton or Nomex) and chemical-resistant apron.[1]

Storage Requirements[1]
Temperature: Store at 2–8 °C (Refrigerate).

Environment: Store under inert gas (Argon preferred due to density).[1] Keep container

tightly sealed with Parafilm or electrical tape to prevent moisture ingress.[1]

Segregation: Store away from bases, alcohols, oxidizers, and water sources.[1]

Emergency Response & Neutralization
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Spill Response Decision Matrix
Do NOT use water on the spill directly; this will generate a cloud of HCl mist.[1]
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Figure 2: Emergency response logic for acid chloride spills.

First Aid
Eye Contact: Immediately flush with water for at least 15 minutes, lifting eyelids.[1] Time is

critical to prevent permanent corneal opacity.[1]

Skin Contact: Brush off loose particles before flushing with water.[1] Flush for 15 minutes.
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.[1]

Waste Disposal[1]
Quenching Protocol: Dissolve the waste material in a non-reactive solvent (e.g., DCM).[1]

Slowly add this solution to a stirred mixture of ice and saturated Sodium Bicarbonate

(NaHCO

).

Verification: Ensure pH is neutral (pH 6–8) before disposing of the aqueous layer.[1] The

organic layer should be disposed of as halogenated organic waste.[1]

Synthesis & Application Context
Researchers typically utilize 2-Chloro-3-nitrobenzoyl chloride to introduce the benzoyl

pharmacophore.

Reaction Setup: Always add the acid chloride to the nucleophile/base mixture to control the

exotherm.[1]

Solvent Choice: Anhydrous DCM, THF, or DMF are preferred.[1] Avoid protic solvents

(Methanol, Ethanol) unless ester formation is the desired side-reaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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